Cas no 82946-64-3 (Lithium, [2-chloro-6-(4,5-dihydro-4,4-dimethyl-2-oxazolyl)phenyl]-)
82946-64-3 structure
Product Name:Lithium, [2-chloro-6-(4,5-dihydro-4,4-dimethyl-2-oxazolyl)phenyl]-
CAS No:82946-64-3
MF:C11H11ClLiNO
MW:215.605141878128
CID:679899
PubChem ID:13170176
Update Time:2025-04-19
Lithium, [2-chloro-6-(4,5-dihydro-4,4-dimethyl-2-oxazolyl)phenyl]- Chemical and Physical Properties
Names and Identifiers
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- Lithium, [2-chloro-6-(4,5-dihydro-4,4-dimethyl-2-oxazolyl)phenyl]-
- lithium,2-(3-chlorobenzene-2-id-1-yl)-4,4-dimethyl-5H-1,3-oxazole
- DTXSID70524445
- 82946-64-3
- Lithium 2-chloro-6-(4,4-dimethyl-4,5-dihydro-1,3-oxazol-2-yl)benzen-1-ide
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- Inchi: 1S/C11H11ClNO.Li/c1-11(2)7-14-10(13-11)8-4-3-5-9(12)6-8;/h3-5H,7H2,1-2H3;/q-1;+1
- InChI Key: DLUVUVVIONOWAU-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC(=[C-]1)C1=NC(C)(C)CO1.[Li+]
Computed Properties
- Exact Mass: 215.0689201g/mol
- Monoisotopic Mass: 215.0689201g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 380
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 21.6Ų
Lithium, [2-chloro-6-(4,5-dihydro-4,4-dimethyl-2-oxazolyl)phenyl]- Related Literature
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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